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Compound of Interest

Compound Name: 3-Aminoisonicotinic acid
CAS No.: 7529-20-6; 7579-20-6
Cat. No.: B2458018
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For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Aminoisonicotinic acid, a key building block in pharmaceutical and chemical research. The
document is intended for researchers, scientists, and professionals in drug development,
offering a centralized resource for Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS) data, along with detailed experimental protocols.

Introduction

3-Aminoisonicotinic acid (IUPAC name: 3-aminopyridine-4-carboxylic acid) is a substituted
pyridine derivative with significant applications in the synthesis of various biologically active
molecules. An in-depth understanding of its structural and electronic properties through
spectroscopic analysis is crucial for its application in medicinal chemistry and materials
science. This guide presents a compilation of *H NMR, 13C NMR, IR, and MS data to facilitate
its use in research and development.

Spectroscopic Data
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The following sections summarize the key spectroscopic data for 3-Aminoisonicotinic acid,
presented in tabular format for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of 3-
Aminoisonicotinic acid in solution.

1H NMR Data
Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz
8.21 S - H-2
7.73 d 5.1 H-6
7.46 d 51 H-5

13C NMR Data (Predicted)

Chemical Shift (6) ppm Assignment
168.0 C-7 (COOH)
152.5 C-6

148.0 C-2

140.0 C-3

125.0 C-4

120.0 C-5

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule. The
data presented is based on the condensed phase spectrum.
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Wavenumber (cm~?) Intensity Assignment

O-H stretch (Carboxylic Acid),

3400 - 3200 Strong, Broad ]
N-H stretch (Amine)
3100 - 3000 Medium C-H stretch (Aromatic)
1710 - 1680 Strong C=0 stretch (Carboxylic Acid)
) N-H bend (Amine), C=C
1620 - 1580 Medium .
stretch (Aromatic)
) C-O stretch, O-H bend
1400 - 1300 Medium ) )
(Carboxylic Acid)
1250 - 1100 Medium C-N stretch (Amine)
C-H bend (Aromatic out-of-
900 - 675 Strong

plane)

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its
fragments, confirming its molecular weight and offering insights into its structure.

m/z Interpretation

139.05 [M+H]* (Protonated Molecule)
121.04 [M+H - H20]*

94.05 [M+H - COOHJ*

93.04 [M+H - H20 - COJ*

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above. Instrument parameters may need to be optimized for specific equipment.

NMR Spectroscopy
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o Sample Preparation: Approximately 5-10 mg of 3-Aminoisonicotinic acid is dissolved in
0.5-0.7 mL of a suitable deuterated solvent, such as Dimethyl Sulfoxide-de (DMSO-ds) or
Methanol-d4 (CD3OD), in a 5 mm NMR tube.

e Instrumentation: A 400 MHz or 500 MHz NMR spectrometer equipped with a broadband
probe.

e 1H NMR Acquisition:
o Pulse Sequence: Standard single-pulse experiment.
o Number of Scans: 16-64, depending on sample concentration.
o Relaxation Delay: 1-5 seconds.
o Spectral Width: 0-12 ppm.
e 13C NMR Acquisition:
o Pulse Sequence: Proton-decoupled single-pulse experiment (e.g., zgpg30).
o Number of Scans: 1024 or more, due to the low natural abundance of *3C.
o Relaxation Delay: 2-5 seconds.
o Spectral Width: 0-200 ppm.

o Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed, phase-
corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent
peak or an internal standard (e.g., TMS).

IR Spectroscopy

o Sample Preparation (ATR Method): A small amount of the solid 3-Aminoisonicotinic acid
powder is placed directly onto the crystal of an Attenuated Total Reflectance (ATR)
accessory. Pressure is applied to ensure good contact between the sample and the crystal.
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e Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with a diamond
or germanium ATR accessory.

o Data Acquisition:

o

A background spectrum of the clean, empty ATR crystal is recorded.

[¢]

The sample spectrum is then recorded.

[¢]

Spectral Range: 4000-400 cm™1,

Resolution: 4 cm~—1.

[e]

Number of Scans: 16-32.

o

o Data Processing: The sample spectrum is ratioed against the background spectrum to
produce the final absorbance or transmittance spectrum.

Mass Spectrometry

o Sample Preparation: A dilute solution of 3-Aminoisonicotinic acid is prepared in a suitable
solvent system, typically a mixture of water, acetonitrile, or methanol, often with a small
amount of formic acid or ammonium hydroxide to promote ionization. A typical concentration
is in the range of 1-10 pg/mL.

 Instrumentation: A Liquid Chromatography-Mass Spectrometry (LC-MS) system, consisting
of a High-Performance Liquid Chromatography (HPLC) unit coupled to a mass spectrometer
with an Electrospray lonization (ESI) source.

e LC Method (for separation prior to MS):
o Column: A C18 reversed-phase column is commonly used.

o Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%
formic acid (B).

o Flow Rate: 0.2-0.5 mL/min.
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¢ MS Method:

lonization Mode: Positive Electrospray lonization (ESI+).

(¢]

[¢]

Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

[¢]

Scan Range: m/z 50-500.

Fragmentation (for MS/MS): Collision-Induced Dissociation (CID) can be used to obtain

[e]

fragment ion data.

o Data Processing: The acquired mass spectra are analyzed to identify the molecular ion and
characteristic fragment ions.

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the spectroscopic analysis of 3-
Aminoisonicotinic acid, from sample preparation to data interpretation.
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Caption: Workflow for the spectroscopic analysis of 3-Aminoisonicotinic acid.

¢ To cite this document: BenchChem. [Spectroscopic Profile of 3-Aminoisonicotinic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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